Cas no 954695-16-0 (N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide)

• Product Name: N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide
• CAS No: 954695-16-0
• MF: C₁₄H₁₉FN₂O₃S
• MW: 314.375665903091
• CID: 5797159
• Update Time: 2025-06-09

N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[[1-[(4-fluorophenyl)methyl]-5-oxo-3-pyrrolidinyl]methyl]-
• N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide

• Inchi： 1S/C14H19FN2O3S/c1-2-21(19,20)16-8-12-7-14(18)17(10-12)9-11-3-5-13(15)6-4-11/h3-6,12,16H,2,7-10H2,1H3
• InChI Key： LYYZCNFAZAQYDT-UHFFFAOYSA-N
• SMILES： C(S(NCC1CC(=O)N(CC2=CC=C(F)C=C2)C1)(=O)=O)C

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 507.6±56.0 °C(Predicted)
• pka: 10.83±0.40(Predicted)

Additional information on N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide

N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide (CAS No. 954695-16-0): A Comprehensive Overview

N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide, identified by its CAS number 954695-16-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative exhibits a complex molecular structure that has garnered attention for its potential biological activities and therapeutic applications. The presence of a fluorine atom in the phenyl ring and the unique pyrrolidinone scaffold contribute to its distinct chemical properties, making it a subject of extensive study in drug discovery and development.

The compound's structure consists of several key functional groups, including a sulfonamide moiety, an alkyl chain, and a fluorinated aromatic ring. These components not only define its chemical identity but also influence its interactions with biological targets. The sulfonamide group, in particular, is well-known for its role as a pharmacophore in numerous drugs, contributing to activities such as antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a fluorine atom enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. In particular, the 4-fluorophenyl moiety in this compound has been shown to improve binding affinity to certain protein targets. This modification is particularly relevant in the development of kinase inhibitors, where fluorine atoms can enhance selectivity and potency. The pyrrolidinone ring further contributes to the compound's complexity, providing a scaffold that can interact with various biological pathways.

One of the most compelling aspects of N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide is its potential application in treating neurological disorders. Studies have demonstrated that sulfonamide derivatives can cross the blood-brain barrier, making them viable candidates for central nervous system (CNS) therapies. The specific structural features of this compound may enhance its ability to interact with neurotransmitter receptors and ion channels, offering new avenues for treating conditions such as epilepsy and Alzheimer's disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom into the phenyl ring is particularly challenging due to its high reactivity and sensitivity to environmental factors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

In vitro studies have begun to uncover the biological activities of N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide. Initial findings suggest that it exhibits moderate inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways. Additionally, preliminary toxicity assays indicate that the compound is well-tolerated at low concentrations, suggesting a favorable safety profile. These results are encouraging for further development into a therapeutic agent.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and potential side effects before expensive experimental trials are conducted. By leveraging computational tools, researchers can optimize the structure of the compound for improved efficacy and reduced toxicity.

Future research directions include exploring derivative compounds that may enhance the therapeutic potential of this scaffold. By modifying other functional groups or introducing additional substituents, scientists can fine-tune the biological activities of N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide. Additionally, investigating its mechanism of action will be crucial for understanding how it affects disease pathways and identifying potential applications in personalized medicine.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like N-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)ethane-1-sulfonamide exemplifies this collaborative approach, where chemical innovation meets biological insight to address unmet medical needs. As research progresses, it is anticipated that such compounds will play an increasingly important role in treating complex diseases.